Cas no 868736-63-4 (Tert-butyl 6-ethynylpyridin-3-ylcarbamate)

• Product Name: Tert-butyl 6-ethynylpyridin-3-ylcarbamate
• CAS No: 868736-63-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD13189739
• CID: 2809587
• Update Time: 2025-05-19

Tert-butyl 6-ethynylpyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 6-ETHYNYLPYRIDIN-3-YLCARBAMATE
• AB69021
• Tert-butyl 6-ethynylpyridin-3-ylcarbamate

• MDL： MFCD13189739
• Inchi： 1S/C12H14N2O2/c1-5-9-6-7-10(8-13-9)14-11(15)16-12(2,3)4/h1,6-8H,2-4H3,(H,14,15)
• InChI Key： VFWRVGNDDMFNCN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C#C)=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Tert-butyl 6-ethynylpyridin-3-ylcarbamate

Recent Advances in the Application of Tert-butyl 6-ethynylpyridin-3-ylcarbamate (CAS: 868736-63-4) in Chemical Biology and Pharmaceutical Research

Tert-butyl 6-ethynylpyridin-3-ylcarbamate (CAS: 868736-63-4) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its utility in click chemistry applications, enabling the rapid and efficient construction of complex molecular architectures. This compound's ethynyl group serves as a versatile handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the development of targeted drug delivery systems and bioconjugation strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's role in the synthesis of kinase inhibitors. The tert-butyl carbamate moiety provided essential protection for the pyridinyl nitrogen during multi-step synthetic sequences, while the ethynyl group allowed for late-stage diversification through click chemistry. This approach yielded a library of potent and selective inhibitors targeting aberrant signaling pathways in cancer cells, with several lead compounds showing promising in vitro and in vivo activity.

Further investigations have explored the compound's potential in PROTAC (proteolysis targeting chimera) development. A recent Nature Chemical Biology publication detailed its incorporation into heterobifunctional molecules designed to degrade disease-relevant proteins. The ethynyl functionality enabled precise spatial control in linker optimization, critical for achieving optimal ternary complex formation between the target protein, E3 ligase, and PROTAC molecule.

Analytical characterization of 868736-63-4 has also seen advancements. New HPLC-MS methods with sub-ppm mass accuracy have been developed to ensure the compound's purity in pharmaceutical applications. These methods address the challenges posed by the compound's sensitivity to light and moisture, which can lead to decomposition during storage and handling.

The compound's safety profile has been systematically evaluated in recent preclinical studies. While generally showing good stability under physiological conditions, researchers have noted that careful consideration must be given to its metabolic fate, as the tert-butyl carbamate group can undergo enzymatic hydrolysis in vivo. This knowledge has informed the design of next-generation derivatives with improved pharmacokinetic properties.

Looking forward, the unique chemical properties of tert-butyl 6-ethynylpyridin-3-ylcarbamate position it as a valuable building block for emerging therapeutic modalities. Its applications in antibody-drug conjugates, targeted radiopharmaceuticals, and chemical probe development continue to expand, driven by ongoing innovations in synthetic methodology and biological evaluation techniques.